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Compound of Interest

Compound Name:
2-Fluoro-1-(2-

fluorophenyl)ethanone

CAS No.: 1402412-84-3

Cat. No.: B2660542

Get Quote

Executive Summary
2-Fluoro-1-(2-fluorophenyl)ethanone (CAS: 345-29-9 / 445-27-2 variant) is a fluorinated

alpha-halo ketone. Unlike standard organic solvents, this compound presents a dual-hazard

profile: it is a halogenated organic capable of generating hydrofluoric acid (HF) upon

combustion, and it possesses an alpha-halo carbonyl motif, rendering it a potential alkylating

agent and lachrymator.

Immediate Action Required:

Segregate strictly into "Halogenated Solvent" waste streams.

Prohibit mixing with strong bases or amines (risk of exothermic polymerization).

Designate for high-temperature incineration with alkaline scrubbing.

Part 1: Chemical Identification & Hazard Profiling
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Accurate disposal begins with precise identification. This compound is often used as a

pharmaceutical intermediate and must be treated as a reactive building block, not a passive

solvent.

Table 1: Physicochemical Waste Profile
Parameter Data Operational Implication

Chemical Name
2-Fluoro-1-(2-

fluorophenyl)ethanone

Primary identifier for waste

manifest.[1][2][3]

Synonyms
2,2'-Difluoroacetophenone;

Phenacyl fluoride deriv.

Check old inventory for these

names.

CAS Number 345-29-9 (Common variant) Use for regulatory tracking.

Molecular Formula C₈H₆F₂O

High Fluorine Content:

Generates HF during

incineration.

Flash Point ~80°C (Estimate)
Classifies as Combustible

(Class IIIA/IV).

Reactivity Group Alpha-Halo Ketone
Susceptible to nucleophilic

attack; potential lachrymator.

RCRA Status
Characteristic Waste

(Ignitable/Toxic)

Not P-listed, but requires

hazardous waste

management.

The "Alpha-Halo" Risk Factor
Expert Insight: The fluorine atom at the alpha position (adjacent to the carbonyl) increases the

electrophilicity of the carbon. While less reactive than its chloro- or bromo- analogs, it can still

act as an alkylating agent.

Disposal Consequence: Do not consolidate this waste with "Waste Amines" or "Waste

Caustics." The reaction can generate heat and toxic vapors in the waste drum.
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Part 2: Pre-Disposal Segregation (Self-Validating
System)
To ensure safety, we implement a Self-Validating Segregation System. This logic tree prevents

the most common laboratory accident: incompatible waste mixing.

Workflow 1: Waste Stream Decision Logic
The following decision tree dictates where this specific chemical must be placed.

Figure 1: Segregation Logic. The presence of Fluorine mandates Stream B to ensure HF scrubbing during incineration.

Waste: 2-Fluoro-1-(2-fluorophenyl)ethanone

Is it Halogenated?

Contains Strong Bases/Amines?

Yes (Contains F)

STREAM A: Non-Halogenated
(DO NOT USE)

No

STREAM B: Halogenated Organics
(CORRECT STREAM)

No

Requires Neutralization/Separation

Yes

Click to download full resolution via product page

Storage Protocols prior to Pickup[4]
Container Material: Use High-Density Polyethylene (HDPE) or Glass. Avoid metal containers

if the waste stream is potentially acidic, as fluorides can corrode steel over time.

Labeling: The tag must explicitly state:

"Hazardous Waste - Halogenated Solvent"[4]
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Constituents: "2-Fluoro-1-(2-fluorophenyl)ethanone"

Hazard Checkboxes: [x] Irritant [x] Combustible

Headspace: Leave at least 10% headspace in the container to accommodate thermal

expansion.

Part 3: The Disposal Protocol (Step-by-Step)
This section details the cradle-to-grave lifecycle for the compound.

Step 1: Waste Consolidation
Do: Pour into the "Halogenated Solvents" carboy.

Don't: Pour into the "Aqueous Acid/Base" stream. This compound has low water solubility

and will form a separate layer, complicating treatment.

Don't: Pour down the sink. This is a strict violation of the Clean Water Act and local POTW

(Publicly Owned Treatment Works) regulations.

Step 2: Commercial Disposal (The Incineration
Requirement)
As the generator, you must ensure your waste vendor utilizes the correct destruction method.

Method: Rotary Kiln Incineration.

Critical Parameter: The facility must have a Wet Gas Scrubber.

The Mechanism: When 2-Fluoro-1-(2-fluorophenyl)ethanone is burned, the carbon

backbone oxidizes to CO₂, but the fluorine atoms convert to Hydrogen Fluoride (HF) gas.

Standard fuel blending facilities (cement kilns) often reject high-fluorine waste because HF
destroys the refractory brick lining of the kiln.

Step 3: Manifest Coding
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When filling out the waste manifest (e.g., EPA Form 8700-22), use the following codes (subject

to local verification):

D001: If the specific waste mixture has a flashpoint < 60°C.

State-Specific Codes: (e.g., California may require specific codes for halogenated organics).

Part 4: Emergency Contingencies
Spill Response Workflow
If a container breaks, the alpha-halo ketone nature creates a respiratory and lachrymatory

hazard.

Figure 2: Spill Response. Ventilation is critical due to potential respiratory irritation.

1. Evacuate & Ventilate
(Lachrymator Risk)

2. Don PPE
(Nitrile Gloves + Resp)

3. Absorb
(Vermiculite/Sand)

4. Solvent Wash
(Acetone/Ethanol)

5. Seal & Label
(Double Bag)

Click to download full resolution via product page

Specific Cleanup Steps:

Ventilation: Immediately increase air exchange. If the smell is pungent (lachrymatory),

evacuate the immediate area.

Absorbent: Use inert clay (Vermiculite) or a dedicated organic spill pad. Do not use sawdust

(combustible).

Decontamination: After picking up the solid, wipe the surface with acetone or ethanol to

solubilize the remaining organic residue, then wash with soap and water.

Disposal of Debris: All contaminated rags and absorbents must be treated as Hazardous

Waste (Solid, Halogenated) and incinerated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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